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Herbicide Profile: Mesotrione

What is mesotrione and how does it work? Mesotrione is a Group 27 herbicide that inhibits the enzyme

HPPD (4-Hydroxyphenylpyruvate dioxygenase) in susceptible plants [1]. This inhibition halts the production

of carotenoids, which are pigments that protect chlorophyll. As a result, chlorophyll is destroyed by sunlight,

a process known as photobleaching. Affected plants exhibit characteristic white, bleached leaves and

eventually die because they can no longer perform photosynthesis [1] [2]. It is a systemic herbicide, absorbed

by both roots and foliage, and is registered for use in corn [3].

What factors influence mesotrione persistence in soil? The primary route of mesotrione degradation in

the soil is through microbial activity [1]. Several environmental and soil factors can affect this process:

Moisture: Dry soil conditions slow down microbial activity, leading to a slower breakdown rate and
longer persistence [1].

Soil Type: Persistence is longer in soils with low organic matter content [1].
Application Rate: Higher application rates can lead to higher soil residues and a greater risk of

carryover [4].
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For researchers designing crop rotation or bioassay experiments, the following tables consolidate

quantitative and observational data on crop response to mesotrione soil residues.

Table 1: Crop Sensitivity Ranking to Mesotrione Soil Residues This ranking is synthesized from

controlled bioassay and field persistence studies, useful for initial screening [5].

Sensitivity Level Crop Species Observed Effects in Controlled Studies

Very Tolerant Maize (Corn), Italian Rye-grass Minimal to no injury; maize is the target
crop [5].

Tolerant Winter Wheat, Fibre Flax Slight, temporary injury possible in some
conditions [5].

Moderately
Sensitive

Black Salsify Variable tolerance; moderate injury
possible [5].

Sensitive Turnip, Witloof Chicory Clear injury symptoms observed [5].

Extremely
Sensitive

Sugar Beet, Red Clover, Lettuce,

Snap Bean

Severe injury and significant stand loss [5]

[4].

Table 2: Documented Crop Injury and Yield Impact from Field Residues This data comes from field

experiments measuring the effects of mesotrione soil residues (12 months after application to corn) on

subsequent rotational crops [4].

Crop Site
Application Timing & Rate
(Relative to 1X)

Key Effects on Crop

Snap Bean Fremont 12 months after 4X rate
(PRE)

Yield reduced by 60% (0.18 T/ha vs.
14.24 T/ha untreated control) [4].

Snap Bean Fremont 12 months after 4X rate
(POST)

Yield reduced by 31% [4].

Processing
Tomato

- 12 months after 2X-4X rate Yield reduced to 23-33% of untreated
control (85 T/ha) [4].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s590526?utm_src=pdf-body
https://www.smolecule.com/products/s590526?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15759393/
https://pubmed.ncbi.nlm.nih.gov/15759393/
https://pubmed.ncbi.nlm.nih.gov/15759393/
https://pubmed.ncbi.nlm.nih.gov/15759393/
https://pubmed.ncbi.nlm.nih.gov/15759393/
https://pubmed.ncbi.nlm.nih.gov/15759393/
https://www.sciencedirect.com/science/article/abs/pii/S0261219406003723
https://www.smolecule.com/products/s590526?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0261219406003723
https://www.sciencedirect.com/science/article/abs/pii/S0261219406003723
https://www.sciencedirect.com/science/article/abs/pii/S0261219406003723
https://www.sciencedirect.com/science/article/abs/pii/S0261219406003723
https://www.smolecule.com/products/s590526?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Crop Site
Application Timing & Rate
(Relative to 1X)

Key Effects on Crop

Bell Pepper Wooster 12 months after 2X-4X rate Yield reduction trend observed [4].

Pickling
Cucumber

Wooster 12 months after 4X rate Yield reduced by 18% (vs. 30 T/ha
control) [4].

Pickling
Cucumber

Fremont 12 months after application Yield reduced regardless of rate or timing
[4].

Cabbage Fremont 12 months after application Very high injury observed [4].

Cabbage Wooster 12 months after application No yield reduction, showing site-specific

variation [4].

Experimental Risk Assessment & Protocols

Here is a logical workflow to assess mesotrione carryover risk and test for soil residues, which you can

adapt for your experimental designs.
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Start: Assess Mesotrione
Carryover Risk

Known Application History?
(High rate, low OM soil, dry conditions)

Conduct Soil Bioassay

No / Uncertain

Proceed with Sensitive Crop
Rotation Experiment

Yes

Plant Sensitive Indicator Species
(e.g., sugar beet, red clover, snap bean)

Observe for Bleaching
& Growth Inhibition

High Residue Risk
Confirmed

Injury Symptoms
Present

Low Residue Risk
Confirmed

No Symptoms
Observed

Delay or
Use Tolerant Crops

Click to download full resolution via product page

Guidance for Conducting a Soil Bioassay The decision tree above outlines the overall risk assessment

strategy. The core of this is the soil bioassay, for which you can use the following protocol:

Soil Sampling & Potting: Collect soil from the field layer (0-6 inches) where mesotrione was
applied. Fill several small pots with this soil. As a control, fill pots with soil from a known, untreated
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area (e.g., a fence line) [5].

Indicator Species Selection: Plant seeds of species known to be highly sensitive to mesotrione.
Based on the data in Table 1, excellent choices include sugar beet, red clover, lettuce, or snap
bean [5] [4].
Growing Conditions & Observation: Grow the plants for 2-3 weeks under controlled conditions

(e.g., in a greenhouse). Monitor them regularly for the classic symptom of HPPD inhibitors: white,
bleached new growth [1] [2].

Data Collection & Analysis: At the end of the test period, record visual injury estimates and measure
foliage fresh weight. Compare the biomass of plants grown in treated soil to those in the control soil. A

significant reduction (e.g., 50% fresh weight reduction) indicates harmful levels of herbicide residue
[5].

Risk Mitigation Strategies for Experimental Planning

Know Your Soil and History: Pre-experiment documentation of soil organic matter, pH, and precise
herbicide application rates and dates is critical for predicting persistence [1] [6].

Plan Rotations with Tolerant Species: If bioassays indicate persistent residues, prioritize following
with tolerant crops like cereal rye, winter wheat, or maize in your rotation sequence [5] [6].

Account for Site-Specific Variation: Be aware that crop injury can vary significantly between
different research sites and years due to variations in weather and soil microbiology, so multi-site

replication is valuable [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://growiwm.org/know-your-herbicide-carryover-risk-cover-crops/
https://www.smolecule.com/products/b590526#reducing-mesotrione-soil-residual-effects-on-sensitive-crops
https://www.smolecule.com/products/b590526#reducing-mesotrione-soil-residual-effects-on-sensitive-crops
https://www.smolecule.com/products/b590526#reducing-mesotrione-soil-residual-effects-on-sensitive-crops
https://www.smolecule.com/products/b590526#reducing-mesotrione-soil-residual-effects-on-sensitive-crops
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s590526?utm_src=pdf-bulk
https://www.smolecule.com/products/s590526?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

